Cas no 124646-10-2 (Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-)

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- structure
124646-10-2 structure
Product Name:Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
CAS No:124646-10-2
MF:C8H14N6S2
MW:258.366957187653
CID:98086
PubChem ID:15572362
Update Time:2025-04-18

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
    • 3-[2-guanidinothiazol-4-ylmethylthio]propionamidine
    • 3-(((2-Guanidinothiazol-4-yl)methyl)thio)propanimidamide
    • MYP80MD10H
    • 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfanyl)propanimidamide
    • FAMOTIDIN IMPURITY, FAMOTIDINE AMIDINE- [USP IMPURITY]
    • 3-[[[2-[(diaminomethylene)amino]thiazol-4-yl]methyl]thio]propanamidine
    • FANULGZDUAVRRS-UHFFFAOYSA-N
    • SCHEMBL16386284
    • SCHEMBL10587291
    • Famotidine specified impurity A [EP]
    • 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]propanimidamide
    • Famotidin impurity, famotidine amidine- [USP]
    • UNII-MYP80MD10H
    • Q27284298
    • 124646-10-2
    • Propanimidamide, 3-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-
    • Famotidine impurity A [EP]
    • DTXSID70154448
    • 3-((2-(Diaminomethyleneamino)thiazol-4-yl)methylthio)propanimidamide
    • FAMOTIDINE IMPURITY A [EP IMPURITY]
    • Famotidine amidine
    • Inchi: 1S/C8H14N6S2/c9-6(10)1-2-15-3-5-4-16-8(13-5)14-7(11)12/h4H,1-3H2,(H3,9,10)(H4,11,12,13,14)
    • InChI Key: FANULGZDUAVRRS-UHFFFAOYSA-N
    • SMILES: S(CC1=CSC(/N=C(\N)/N)=N1)CCC(=N)N

Computed Properties

  • Exact Mass: 258.07242
  • Monoisotopic Mass: 258.07213682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 181Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 455.5°C at 760 mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.776
  • PSA: 124.66

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Water ;  4 h, 80 °C
Reference
Identification, Synthesis, and Characterization of Unknown Impurity in the Famotidine Powder for Oral Suspension Due to Excipient Interaction by UPLC-MS/MS and NMR
Hotha, Kishore Kumar; Patel, Tejashkumar; Roychowdhury, Swapan; Subramanian, Veerappan, Journal of Liquid Chromatography & Related Technologies, 2015, 38(9), 977-985

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Raw materials

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Preparation Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD